Cas no 57074-45-0 (5-(4-Chlorophenyl)-2-methoxyphenol)

• Product Name: 5-(4-Chlorophenyl)-2-methoxyphenol
• CAS No: 57074-45-0
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• MDL: MFCD18315072
• CID: 2832678
• PubChem ID: 53220813
• Update Time: 2025-05-19

5-(4-Chlorophenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 57074-45-0
• 4'-Chloro-4-methoxy[1,1'-biphenyl]-3-ol
• MFCD18315072
• 5-(4-Chlorophenyl)-2-methoxyphenol, 95%
• DTXSID60685519
• 5-(4-CHLOROPHENYL)-2-METHOXYPHENOL
• 5-(4-Chlorophenyl)-2-methoxyphenol

• MDL： MFCD18315072
• Inchi： 1S/C13H11ClO2/c1-16-13-7-4-10(8-12(13)15)9-2-5-11(14)6-3-9/h2-8,15H,1H3
• InChI Key： ILDXMBFFRFUUJF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 234.0447573Da
• Monoisotopic Mass: 234.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-(4-Chlorophenyl)-2-methoxyphenol

Introduction to 5-(4-Chlorophenyl)-2-methoxyphenol (CAS No. 57074-45-0)

5-(4-Chlorophenyl)-2-methoxyphenol, identified by its Chemical Abstracts Service (CAS) number 57074-45-0, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a chlorophenyl and methoxy substituent on a phenolic backbone, exhibits unique structural and functional properties that make it a valuable candidate for further investigation in drug discovery and synthetic chemistry.

The molecular structure of 5-(4-Chlorophenyl)-2-methoxyphenol consists of a benzene ring substituted with a chlorine atom at the para position relative to a methoxy group, and a hydroxyl (phenol) group at the ortho position to the methoxy group. This arrangement imparts distinct electronic and steric characteristics, influencing its reactivity and potential biological activity. The presence of both electron-withdrawing (chlorine) and electron-donating (methoxy) groups creates a balance that can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in phenolic derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the phenol moiety often exhibit antioxidant, anti-inflammatory, and antimicrobial properties. The specific substitution pattern in 5-(4-Chlorophenyl)-2-methoxyphenol may contribute to its potential as a lead compound in developing novel therapeutic agents. For instance, the chlorophenyl group can enhance binding affinity to certain enzymes or receptors, while the methoxy group can influence metabolic stability and bioavailability.

One of the most compelling aspects of 5-(4-Chlorophenyl)-2-methoxyphenol is its versatility in chemical synthesis. The compound serves as a versatile intermediate in organic transformations, allowing chemists to modify its structure further to explore new derivatives with enhanced pharmacological properties. Researchers have utilized this compound in various synthetic pathways, including Suzuki-Miyaura cross-coupling reactions, which are widely employed in constructing biaryl structures found in many active pharmaceutical ingredients (APIs).

Recent advancements in computational chemistry have also highlighted the potential of 5-(4-Chlorophenyl)-2-methoxyphenol as a scaffold for drug design. Molecular docking studies have suggested that this compound may interact with targets such as kinases and transcription factors, which are implicated in various diseases including cancer and neurological disorders. The chlorophenyl moiety, in particular, has been shown to be crucial for binding specificity, while the methoxy group can fine-tune the pharmacokinetic profile of derived compounds.

The pharmacological evaluation of 5-(4-Chlorophenyl)-2-methoxyphenol has revealed promising preliminary results. In vitro assays have indicated potential inhibitory activity against certain enzymes associated with inflammatory pathways. Additionally, the compound has shown stability under various conditions, suggesting its suitability for further development into a drug candidate. These findings align with broader trends in medicinal chemistry where phenolic derivatives are being explored for their therapeutic potential.

From a synthetic chemistry perspective, 5-(4-Chlorophenyl)-2-methoxyphenol exemplifies the importance of functional group interplay in designing bioactive molecules. The balance between electron-donating and withdrawing groups not only influences reactivity but also contributes to the overall pharmacological profile. This underscores the need for detailed structural-activity relationship (SAR) studies to optimize such compounds for clinical applications.

The future directions for research on 5-(4-Chlorophenyl)-2-methoxyphenol include exploring its role in developing novel therapeutics through structure-activity relationship studies and derivatization efforts. By modifying its substitution pattern or exploring different solvation environments, scientists may uncover new biological activities or improve its pharmacokinetic properties. Furthermore, investigating its interactions with biological targets at a molecular level could provide insights into mechanisms of action that could inspire new drug development strategies.

In conclusion,5-(4-Chlorophenyl)-2-methoxyphenol (CAS No. 57074-45-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve,5-(4-Chlorophenyl)-2-methoxyphenol may play an important role in advancing therapeutic solutions for various diseases.